Cas no 100103-31-9 (Cyclohexanone, 4-(1,1-dimethylethyl)-3-ethyl-)

Cyclohexanone, 4-(1,1-dimethylethyl)-3-ethyl- structure
100103-31-9 structure
Product Name:Cyclohexanone, 4-(1,1-dimethylethyl)-3-ethyl-
CAS No:100103-31-9
MF:C12H22O
MW:182.302484035492
CID:1124895
PubChem ID:13610334
Update Time:2025-04-20

Cyclohexanone, 4-(1,1-dimethylethyl)-3-ethyl- Chemical and Physical Properties

Names and Identifiers

    • Cyclohexanone, 4-(1,1-dimethylethyl)-3-ethyl-
    • EN300-1156781
    • 4-tert-Butyl-3-ethylcyclohexan-1-one
    • SCHEMBL4705847
    • 100103-31-9
    • Inchi: 1S/C12H22O/c1-5-9-8-10(13)6-7-11(9)12(2,3)4/h9,11H,5-8H2,1-4H3
    • InChI Key: NTCULBQOQNAPNN-UHFFFAOYSA-N
    • SMILES: O=C1CCC(C(C)(C)C)C(CC)C1

Computed Properties

  • Exact Mass: 182.16716
  • Monoisotopic Mass: 182.167065321g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 188
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07

Cyclohexanone, 4-(1,1-dimethylethyl)-3-ethyl- Pricemore >>

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